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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086 Get Quote

Essential Safety and Logistical Information for the Disposal of the TASK-1 Potassium Channel

Blocker ML365 (CAS Number: 947914-18-3)

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like ML365 are paramount for ensuring a safe

laboratory environment and maintaining regulatory compliance. This guide provides a

procedural, step-by-step approach to the safe disposal of ML365, a selective TASK-1

potassium channel blocker.

Immediate Safety and Disposal Plan
When handling ML365, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier. While specific formulations may vary, the general safety protocols and disposal

considerations are outlined below.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment is worn. This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).
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Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Step-by-Step Disposal Protocol for ML365
The disposal of ML365 and its containers must adhere to local, state, and federal regulations

for hazardous waste. Do not dispose of ML365 with household garbage or allow it to enter the

sewage system.[1]

Waste Identification and Segregation:

Solid Waste: Unused or expired solid ML365, as well as any materials contaminated with

the compound (e.g., weighing paper, pipette tips, gloves), should be collected in a

designated and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing ML365 should be collected in a separate, sealed, and

properly labeled container for liquid chemical waste. Avoid mixing with incompatible waste

streams. The nature of the solvent will determine whether it is classified as halogenated or

non-halogenated organic waste.

Container Labeling:

All waste containers must be accurately labeled with the words "Hazardous Waste," the

full chemical name (2-methoxy-N-[3-[(3-methylbenzoyl)amino]phenyl]-benzamide or

ML365), the CAS number (947914-18-3), and an indication of the hazards (e.g., "Toxic,"

"Harmful").

Storage of Waste:

Store waste containers in a designated, secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.

Provide secondary containment for liquid waste to mitigate spills.
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste.[2] Disposal must be conducted in accordance with all applicable official

regulations.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for ML365.

Property Value Source

CAS Number 947914-18-3
Cayman Chemical, Tocris

Bioscience

Molecular Formula C₂₂H₂₀N₂O₃
Cayman Chemical, Tocris

Bioscience

Molecular Weight 360.4 g/mol
Cayman Chemical, Tocris

Bioscience

Solubility in DMSO 5 mg/mL Cayman Chemical

Solubility in Ethanol 20 mg/mL Cayman Chemical

Solubility in DMF 20 mg/mL Cayman Chemical

Experimental Protocols
While this document focuses on disposal, the handling procedures outlined are based on

standard laboratory protocols for working with potent, non-volatile small molecules. All

experimental work involving ML365 should be preceded by a thorough risk assessment and

adherence to institution-specific safety protocols.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ML365 in a

laboratory setting.
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ML365 Disposal Workflow
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End: Proper Disposal Complete
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Caption: Logical workflow for the safe disposal of ML365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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